Cas no 22768-06-5 (methyl 3-(2',6'-dimethylphenyl)propionate)

• Product Name: methyl 3-(2',6'-dimethylphenyl)propionate
• CAS No: 22768-06-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 3037163
• PubChem ID: 16743570
• Update Time: 2025-04-24

methyl 3-(2',6'-dimethylphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2',6'-dimethylphenyl)propionate
• ethyl 3-(2,6-dimethylphenyl)propanoate
• Ethyl 2,6-dimethylbenzenepropanoate
• SCHEMBL16218017
• 22768-06-5
• DTXSID201293242

• Inchi： 1S/C13H18O2/c1-4-15-13(14)9-8-12-10(2)6-5-7-11(12)3/h5-7H,4,8-9H2,1-3H3
• InChI Key： AWIXURZZGOFYCL-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.79910

Additional information on methyl 3-(2',6'-dimethylphenyl)propionate

Methyl 3-(2',6'-Dimethylphenyl)Propionate: A Comprehensive Overview

Methyl 3-(2',6'-dimethylphenyl)propionate is a chemical compound with the CAS Registry Number22768-06-5. This compound belongs to the category of organic esters and has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. The structure of this compound features a methyl group attached to a propionate chain, which is further connected to a substituted phenyl ring with two methyl groups at positions 2' and 6'. This unique structural arrangement imparts the molecule with distinct chemical and physical properties.

Over the past decade, researchers have delved into the synthesis, characterization, and applications ofmethyl 3-(2',6'-dimethylphenyl)propionate. These studies have highlighted its stability under various conditions, making it a promising candidate for use in controlled drug delivery systems. The compound's ability to form stable ester linkages has also been explored in the context of developing sustained-release pharmaceutical formulations.

Recent advancements in organic chemistry have enabled the efficient synthesis ofmethyl 3-(2',6'-dimethylphenyl)propionate. These methods often involve multi-step reactions, including Friedel-Crafts alkylation and nucleophilic substitution, to achieve high yields. The use of catalysts such as zeolites or metal-based catalysts has further enhanced the reaction efficiency, making the compound more accessible for industrial applications.

In the realm of pharmaceutical research, methyl 3-(2',6'-dimethylphenyl)propionate has shown potential as a precursor in the synthesis of bioactive molecules. Its ester functional group can undergo various transformations, including hydrolysis and nucleophilic substitution, to yield diverse chemical structures with therapeutic properties. For instance, studies have demonstrated its role in the development of anti-inflammatory agents, where the propionate moiety plays a critical role in modulating biological activity.

Another area of interest is the use of methyl 3-(2',6'-dimethylphenyl)propionate in cosmetic formulations. The compound's stability and compatibility with skin tissues make it a valuable ingredient in personal care products. Its derivatives have been explored for their potential to enhance skin barrier function and combat oxidative stress, thereby offering benefits in anti-aging and dermatological applications.

The environmental impact of methyl 3-(2',6'-dimethylphenyl)propionate has also come under scrutiny. Studies have investigated its biodegradability and potential toxicity to aquatic organisms. These findings are crucial for ensuring the safe handling and disposal of the compound, especially in industrial settings.

In conclusion, methyl 3-(2',6'-dimethylphenyl)propionate stands as a versatile chemical with broad applications across multiple industries. Its unique structure, coupled with recent advancements in its synthesis and characterization, positions it as a valuable tool for researchers and industry professionals alike. As further studies unravel its full potential, the compound is poised to play an even more significant role in addressing contemporary challenges in medicine, cosmetics, and beyond.